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Compound of Interest

Compound Name: rel-Biperiden-d5

Cat. No.: B12408401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the characterization of rel-Biperiden-d5, a deuterated internal

standard crucial for pharmacokinetic and metabolic studies of Biperiden. The information

presented is synthesized from publicly available data and representative analytical methods.

Introduction
rel-Biperiden-d5 is a stable isotope-labeled analog of Biperiden, an anticholinergic agent used

in the treatment of Parkinson's disease and drug-induced extrapyramidal symptoms. The

incorporation of five deuterium atoms on the phenyl ring makes it an ideal internal standard for

quantitative analysis by mass spectrometry (MS) and liquid chromatography (LC), as it is

chemically identical to Biperiden but mass-shifted, allowing for precise differentiation and

quantification in complex biological matrices.[1][2] This guide details the typical specifications

and analytical procedures for ensuring the identity, purity, and quality of rel-Biperiden-d5.

Physicochemical Properties
A summary of the key physicochemical properties of rel-Biperiden-d5 is presented in the table

below.
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Property Specification

IUPAC Name

rel-(R)-1-((1R, 2S, 4R)-bicyclo[2.2.1]hept-5-en-

2-yl)-1-(phenyl-d5)-3-(piperidin-1-yl)propan-1-

ol[1]

CAS Number 2938691-75-7[1]

Molecular Formula C₂₁H₂₄D₅NO

Molecular Weight 316.50 g/mol [1]

Appearance White to Off-White Solid

Solubility Soluble in Acetonitrile, DMSO, and Methanol

Deuterated Forms ≥99% (d₁-d₅)

Analytical Data
The following table summarizes the typical analytical tests, specifications, and representative

results for a batch of rel-Biperiden-d5.

Test Method Specification
Representative
Results

Purity (HPLC) HPLC-UV ≥ 98.0% 99.5%

Identity (¹H-NMR)
Nuclear Magnetic

Resonance
Conforms to structure Conforms

Identity (Mass Spec) ESI-MS Conforms to structure Conforms

Isotopic Purity Mass Spectrometry ≥ 99 atom % D 99.6 atom % D

Residual Solvents GC-HS
Meets USP <467>

limits
Meets limits

Water Content Karl Fischer Titration ≤ 1.0% 0.2%

Experimental Protocols
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Detailed methodologies for the key analytical experiments are provided below. These protocols

are based on established methods for the analysis of Biperiden and are representative for rel-
Biperiden-d5.

High-Performance Liquid Chromatography (HPLC-UV)
for Purity Assessment
This method is used to determine the chemical purity of rel-Biperiden-d5 by separating it from

any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of acetonitrile and a buffer solution. A typical mobile phase could be

a 50:50 (v/v) mixture of acetonitrile and 0.01M sodium perchlorate solution containing 0.2%

0.1N perchloric acid.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 210 nm.

Injection Volume: 20 µL.

Sample Preparation: A stock solution of rel-Biperiden-d5 is prepared in the mobile phase at

a concentration of approximately 1 mg/mL. This is then diluted to a working concentration

(e.g., 50 µg/mL) for injection.

Analysis: The sample is injected onto the HPLC system, and the resulting chromatogram is

recorded. The area of the main peak corresponding to rel-Biperiden-d5 is compared to the

total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is employed to confirm the molecular weight and assess the isotopic

enrichment of rel-Biperiden-d5.
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Instrumentation: A mass spectrometer, typically coupled with a liquid chromatograph (LC-

MS) or gas chromatograph (GC-MS).

Ionization Source: Electrospray Ionization (ESI) is commonly used for LC-MS analysis.

Analysis Mode: Full scan mode is used to identify the molecular ion peak.

Sample Preparation: The sample is prepared by dissolving a small amount of rel-Biperiden-
d5 in a suitable solvent (e.g., methanol or acetonitrile) at a low concentration (e.g., 10

µg/mL).

Analysis: The sample solution is infused into the mass spectrometer. The resulting mass

spectrum should show a prominent peak corresponding to the [M+H]⁺ ion of rel-Biperiden-
d5. The isotopic distribution is analyzed to confirm the presence and enrichment of the

deuterium atoms.

Nuclear Magnetic Resonance (¹H-NMR) for Structural
Confirmation
¹H-NMR spectroscopy is used to confirm the chemical structure of rel-Biperiden-d5.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble, such as Chloroform-d (CDCl₃)

or Dimethyl Sulfoxide-d₆ (DMSO-d₆).

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.5-0.7 mL of the

deuterated solvent.

Analysis: The ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and

integration of the peaks should be consistent with the expected structure of rel-Biperiden-
d5. The significant reduction or absence of signals in the aromatic region corresponding to

the phenyl protons confirms the high level of deuteration.
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The following diagrams illustrate key workflows and relationships relevant to the analysis and

certification of rel-Biperiden-d5.
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Caption: Quality Control Workflow for rel-Biperiden-d5 Certification.
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Caption: Relationship between Analytical Techniques and rel-Biperiden-d5 Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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